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Abstract

HMR1426 is a novel heterocyclic compound initially investigated for its potential as an orally
active anorectic agent. Developed by Sanofi, this small molecule demonstrated efficacy in
reducing food intake and body weight in preclinical models. Despite its early promise, the
development of HMR1426 has been discontinued. This document provides a comprehensive
summary of the available technical information on HMR1426, including its chemical structure,
known properties, and biological activity. Due to the cessation of its development, detailed
experimental protocols and extensive quantitative data are not publicly available.

Chemical Structure and Properties

HMR1426 is characterized by a unique three-ring heterocyclic core. Its fundamental chemical
and physical properties, as far as publicly available, are summarized below.
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Property Value Source

2-(4-chlorophenyl)-5-phenyl-
IUPAC Name ( ] P y). pheny N/A
4,5-dihydro-1,3-thiazol-4-one

CAS Number 262376-75-0 [1]

Molecular Formula C16H12CINOS [1]

Molecular Weight 301.79 g/mol [1]
Clclcec(ccl)C1=NC(C(=0)S1)

SMILES N/A
c2cccec2

Physical State Solid [1]

Note: IUPAC name and SMILES string are based on the predicted structure and have not been
explicitly confirmed in the cited literature.

Biological Activity and Mechanism of Action

HMR1426 was identified as a potent, orally active anorectic, or appetite-suppressing, agent[2].
Its primary mechanism of action is believed to be the inhibition of gastric emptying[1]. By
slowing the rate at which food leaves the stomach, HMR1426 likely promotes a prolonged
feeling of satiety, thereby reducing overall food consumption.

Preclinical studies in rodent models demonstrated that administration of HMR1426 led to a
significant reduction in food intake, which in turn resulted in decreased body weight and body
fat[1][3]. These effects were observed without significant alterations in energy expenditure or
overt behavioral changes, suggesting a specific action on appetite regulation[1].

The precise molecular target or receptor through which HMR1426 exerts its effects on gastric
motility has not been publicly disclosed.

Signaling Pathway and Experimental Workflow

Due to the limited available information, a detailed signaling pathway cannot be constructed.
However, a high-level conceptual diagram illustrating the proposed mechanism of action of
HMR1426 is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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